Cas no 140132-41-8 (Thymidine, 3'-deoxy-,5'-(hydrogen methylphosphonate) (9CI))

• Product Name: Thymidine, 3'-deoxy-,5'-(hydrogen methylphosphonate) (9CI)
• CAS No: 140132-41-8
• MF: C₁₁H₁₇N₂O₆P
• MW: 304.236243963242
• CID: 194785
• PubChem ID: 454602
• Update Time: 2025-04-19

Thymidine, 3'-deoxy-,5'-(hydrogen methylphosphonate) (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine, 3'-deoxy-,5'-(hydrogen methylphosphonate) (9CI)
• methyl-[[(2S,5R)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy]phosphinic acid
• SCHEMBL13245040
• DTXSID40161240
• 140132-41-8
• ddT-MeP
• methyl-[[(2S,5R)-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methoxy]phosphinic acid
• Thymidine, 3'-deoxy-, 5'-(hydrogen methylphosphonate)

• Inchi： 1S/C11H17N2O6P/c1-7-5-13(11(15)12-10(7)14)9-4-3-8(19-9)6-18-20(2,16)17/h5,8-9H,3-4,6H2,1-2H3,(H,16,17)(H,12,14,15)/t8-,9+/m0/s1
• InChI Key： VAVROBHVXRDAJQ-DTWKUNHWSA-N
• SMILES： P(C)(=O)(O)OC[C@@H]1CC[C@H](N2C(NC(C(C)=C2)=O)=O)O1

Computed Properties

• Exact Mass: 304.08251
• Monoisotopic Mass: 304.082423
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.3
• Topological Polar Surface Area: 105

Experimental Properties

• Density: 1.403
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.535
• PSA: 105.17
• LogP: 0.76670